2-chloro-5-nitro-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)benzamide

• IUPAC Name: 2-chloro-5-nitro-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C15H9ClN4O3S/c16-12-2-1-10(20(22)23)7-11(12)14(21)19-15-18-13(8-24-15)9-3-5-17-6-4-9/h1-8H,(H,18,19,21)
• InChI Key: OQQZRBGEDRPBHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C(=O)NC2=NC(=CS2)C3=CC=NC=C3)Cl
• Molecular Formula: C15H9ClN4O3S
• Molecular Weight: 360.8 g/mol
• CAS No.: 476631-46-6

Description

2-chloro-5-nitro-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C15H9ClN4O3S and its molecular weight is 360.77. The purity is usually 95%.
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Scientific Research Applications

Directing Group in Organic Synthesis

One application in scientific research is the utilization of related compounds as directing groups in organic synthesis. For instance, the use of 2-(pyridin-2-yl)aniline as a new, removable directing group has been reported to promote C-H amination mediated by cupric acetate. This approach enables the effective amination of β-C(sp2)-H bonds of benzamide derivatives, illustrating the compound's utility in facilitating specific organic transformations with good functional group tolerance (Hong-Yi Zhao et al., 2017).

Molecular Structure and Crystal Engineering

Research on related compounds also extends to their molecular structure and crystal engineering aspects. For example, studies on tizoxanide pyridine monosolvate have provided insights into the dihedral angles between pyridine and benzamide rings, highlighting the importance of intermolecular interactions, such as hydrogen bonds and aromatic π-π interactions, in determining the crystal structure (Huaqin Zheng et al., 2012).

Antitumor Agents

Another significant application is in the development of antitumor agents. Benzothiazole derivatives, designed and synthesized based on structural motifs similar to the specified compound, have shown selective cytotoxicity against tumorigenic cell lines, demonstrating potential as potent antitumor agents (Masao Yoshida et al., 2005).

Antiviral and Immune-Boosting Agents

Moreover, compounds like 2-chloro-4-nitrobenzoic acid have been explored for their antiviral properties and potential to boost the immune response in immune deficiency diseases. The study on molecular salts of such compounds through crystal engineering approaches underscores their versatility and potential in drug development (Madhavi Oruganti et al., 2017).

Cytotoxic Activity Against Cancer Cells

Furthermore, the synthesis and biological evaluation of N-(pyridine-2-ylcarbamothioyl)benzamide derivatives and their copper(II) complexes have revealed significant cytotoxic activity against various human cancer cell lines, offering a glimpse into the therapeutic applications of such compounds (F. Adhami et al., 2014).

Mechanism of Action

Target of Action

The primary targets of 2-chloro-5-nitro-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide are Cyclin-Dependent Kinases (CDKs) . CDKs are a group of protein kinases that are crucial regulators of cell cycle progression, and they have been identified as promising therapeutic targets in cancer treatment .

Mode of Action

2-chloro-5-nitro-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide acts as a dual inhibitor of CDK6 and CDK9 . It exhibits balanced potency against these two targets and shows selectivity over CDK2 . By inhibiting CDK6 and CDK9, the compound interferes with cell cycle progression, leading to the inhibition of cancer cell proliferation .

Biochemical Pathways

The inhibition of CDK6 and CDK9 by 2-chloro-5-nitro-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide affects the cell cycle regulation pathway . This disruption can lead to cell cycle arrest and apoptosis, thereby exerting anti-tumor effects .

Pharmacokinetics

The compound is described as orally available , suggesting it has good absorption and bioavailability.

Result of Action

The molecular and cellular effects of 2-chloro-5-nitro-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide’s action include the inhibition of cell cycle progression and the induction of apoptosis in cancer cells . These effects contribute to its anti-tumor activity .

Biochemical Analysis

Biochemical Properties

It is known that this compound can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is complex and may involve a variety of mechanisms, including binding interactions and changes in gene expression .

Cellular Effects

The effects of 2-chloro-5-nitro-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide on cells and cellular processes are diverse. This compound can influence cell function in several ways, including impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of 2-chloro-5-nitro-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide is complex. It exerts its effects at the molecular level through a variety of mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 2-chloro-5-nitro-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide can change over time. This includes information on the compound’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of 2-chloro-5-nitro-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide can vary with different dosages in animal models. This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

2-chloro-5-nitro-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide is involved in various metabolic pathways. This includes interactions with enzymes or cofactors, and effects on metabolic flux or metabolite levels .

Transport and Distribution

This could include interactions with transporters or binding proteins, as well as effects on its localization or accumulation .

Subcellular Localization

This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .